Cas no 2229234-60-8 (3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one)

• Product Name: 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one
• CAS No: 2229234-60-8
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• CID: 6058490
• PubChem ID: 165633423
• Update Time: 2025-06-09

3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one
• EN300-1959762
• 2229234-60-8
• 3-amino-1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propan-1-one

• Inchi： 1S/C9H8ClF3N2O/c10-8-6(7(16)1-2-14)3-5(4-15-8)9(11,12)13/h3-4H,1-2,14H2
• InChI Key： XQEGKFHFTBJFPM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(CCN)=O

Computed Properties

• Exact Mass: 252.0277251g/mol
• Monoisotopic Mass: 252.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one

Research Briefing on 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one (CAS: 2229234-60-8)

The compound 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one (CAS: 2229234-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its unique structural features, including the trifluoromethyl group and the pyridine ring, make it a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors.

One of the most promising applications of this compound is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by modulating specific signaling pathways. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to known kinase-binding motifs.

The synthesis of 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one has been optimized in recent publications, with several research groups reporting improved yields and purity through novel catalytic methods. These advancements are critical for scaling up production for further preclinical and clinical studies.

In addition to its potential therapeutic applications, this compound has also been investigated as a tool compound in chemical biology. Its ability to selectively label certain protein targets makes it valuable for proteomics studies and target identification in drug discovery campaigns.

Future research directions include further exploration of structure-activity relationships (SAR) to optimize its pharmacological properties, as well as detailed mechanistic studies to elucidate its precise mode of action. The compound's potential in combination therapies and its pharmacokinetic properties are also areas of active investigation.

This briefing concludes that 3-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-1-one represents a promising lead compound with multiple potential applications in drug discovery. Continued research efforts are warranted to fully explore its therapeutic potential and to translate these findings into clinical applications.